Cas no 1353994-45-2 ([(R)-3-(Benzyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid)

• Product Name: [(R)-3-(Benzyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid
• CAS No: 1353994-45-2
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 2159675
• Update Time: 2025-07-15

[(R)-3-(Benzyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(R)-3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid
• (R)-2-(3-(Benzyl(methyl)amino)pyrrolidin-1-yl)acetic acid
• AM95207
• [(R)-3-(benzylmethylamino)pyrrolidin-1-yl]acetic acid
• [(R)-3-(Benzyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid

• Inchi： 1S/C14H20N2O2/c1-15(9-12-5-3-2-4-6-12)13-7-8-16(10-13)11-14(17)18/h2-6,13H,7-11H2,1H3,(H,17,18)/t13-/m1/s1
• InChI Key： UZRNQUBGOIMORJ-CYBMUJFWSA-N
• SMILES： OC(CN1CC[C@H](C1)N(C)CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 277
• Topological Polar Surface Area: 43.8

Additional information on [(R)-3-(Benzyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid

Introduction to [(R)-3-(Benzyl-methyl-amino)-pyrrolidin-1-yl]-acetic Acid (CAS No. 1353994-45-2)

[(R)-3-(Benzyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid, identified by the chemical identifier CAS No. 1353994-45-2, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of chiral amines and has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The unique structural features of this molecule, particularly its (R)-configuration and the presence of a benzyl-methyl-amino side chain, make it a valuable scaffold for designing novel therapeutic agents.

The synthesis and characterization of [(R)-3-(Benzyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid have been extensively studied to understand its reactivity and functional properties. The compound’s structure consists of a pyrrolidine core substituted with an acetic acid moiety at the 1-position and a benzyl-methyl-amino group at the 3-position. This arrangement imparts specific steric and electronic characteristics that are crucial for its biological activity.

In recent years, there has been growing interest in the development of enantiomerically pure compounds for pharmaceutical applications. The (R)-configuration of [(R)-3-(Benzyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid makes it a promising candidate for further exploration in this area. Research has demonstrated that the stereochemistry of a molecule can significantly influence its pharmacological effects, making the precise control of chirality essential for drug design.

One of the key areas where this compound has shown promise is in the development of central nervous system (CNS) drugs. The pyrrolidine ring is a common motif in many neuroactive compounds, and modifications to this core structure can lead to novel agents with improved efficacy and selectivity. Studies have indicated that derivatives of pyrrolidine can interact with various neurotransmitter receptors, making them potential candidates for treating neurological disorders such as depression, anxiety, and Parkinson’s disease.

The benzyl-methyl-amino group in [(R)-3-(Benzyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid also contributes to its pharmacological profile. This group can enhance solubility and bioavailability, which are critical factors for drug development. Additionally, it can serve as a site for further functionalization, allowing chemists to tailor the properties of the compound to specific therapeutic needs.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies on [(R)-3-(Benzyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid have provided insights into its binding interactions with biological targets. These studies have helped identify key residues that contribute to its activity, guiding the design of more potent derivatives.

In vitro experiments have also been conducted to evaluate the biological activity of [(R)-3-(Benzyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid. Initial results suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, indicating its potential as a lead compound for further development. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

The synthesis of chiral compounds like [(R)-3-(Benzyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid often involves complex organic transformations. Recent methodologies have focused on improving the efficiency and sustainability of these processes. For instance, asymmetric hydrogenation techniques have been employed to achieve high enantiomeric purity with minimal waste generation. These advancements are crucial for scaling up production while maintaining environmental standards.

The pharmaceutical industry continues to invest in innovative approaches to drug discovery, recognizing the importance of structurally unique compounds like [(R)-3-(Benzyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid. Collaborative efforts between academia and industry are fostering new discoveries and accelerating the translation of laboratory findings into clinical applications.

Future research directions may include exploring the use of this compound as a building block for more complex molecules or investigating its potential in combination therapies. The versatility of its structural framework suggests that it could be modified in various ways to address different therapeutic challenges.

In conclusion, [(R)-3-(Benzyl-methyl-amino)-pyrrolidin-1-yl]-acetic acid (CAS No. 1353994-45-2) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. Continued investigation into its properties and applications will likely yield important advancements in medicine.